Iron DOTA Sodium Salt
Iron DOTA Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
149819-85-2
VCID:
VC0182176
InChI:
InChI=1S/C16H28N4O8.Fe.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4
SMILES:
C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Fe+3]
Molecular Formula:
C16H24FeN4NaO8
Molecular Weight:
479.223
Iron DOTA Sodium Salt
CAS No.: 149819-85-2
Main Products
VCID: VC0182176
Molecular Formula: C16H24FeN4NaO8
Molecular Weight: 479.223
| CAS No. | 149819-85-2 |
|---|---|
| Product Name | Iron DOTA Sodium Salt |
| Molecular Formula | C16H24FeN4NaO8 |
| Molecular Weight | 479.223 |
| IUPAC Name | sodium;iron(3+);2-[4,7,10-tris(carboxylatomethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetate |
| Standard InChI | InChI=1S/C16H28N4O8.Fe.Na/c21-13(22)9-17-1-2-18(10-14(23)24)5-6-20(12-16(27)28)8-7-19(4-3-17)11-15(25)26;;/h1-12H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;/q;+3;+1/p-4 |
| Standard InChIKey | AFSSERXVJCTXJB-UHFFFAOYSA-J |
| SMILES | C1CN(CCN(CCN(CCN1CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Na+].[Fe+3] |
| PubChem Compound | 71749532 |
| Last Modified | Nov 11 2021 |
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